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Compound of Interest

Compound Name: Liangshanin A

Cat. No.: B1180469

Initial investigations into the proposed mechanism of action for Liangshanin A have revealed a
significant gap in the currently available scientific literature. As of November 2025, there are no
published studies that define a specific biological target or signaling pathway for this
compound. This guide summarizes the existing information and outlines the necessary
experimental approaches to establish and validate a mechanism of action.

Chemical Identity of Liangshanin A

Liangshanin A is a recognized chemical entity with the following identifiers:
e CAS Number: 122717-54-8
e Molecular Formula: C20H2604

e |[UPAC Name: (4aS,6R,6aR,9S,11aS,11bR,12R)-6,12-dihydroxy-4,4,11b-trimethyl-8-
methylene-4,4a,5,6,9,10,11,11a-octahydro-6a,9-methanocyclohepta[a]naphthalene-
3,7(8H,11bH)-dione

While its chemical structure is defined, its biological activity remains largely unexplored in
published research.

Current State of Research

A comprehensive search of scientific databases reveals a scarcity of research on the biological
effects of Liangshanin A. Notably, a study on diterpenoid alkaloids isolated from the plant
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Delphinium liangshanense identified compounds referred to as "liangshanine A" and
"liangshanine B".[1] The structural similarity and nhomenclature suggest "liangshanine A" is
likely the same as or closely related to Liangshanin A.

In this study, the researchers investigated the anti-rheumatoid arthritis and anti-insecticidal
properties of these compounds. However, the study concluded that neither "liangshanine A" nor
"liangshanine B" exhibited any significant activity in the assays performed.[1] This lack of a
discernible biological effect in preliminary screenings presents a challenge in proposing a
mechanism of action.

Proposed Path Forward: Establishing a Mechanism
of Action

To validate a proposed mechanism of action, one must first be established. The following is a
logical workflow for researchers to identify and characterize the biological activity of
Liangshanin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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and industry. Email: info@benchchem.com
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